![molecular formula C14H12F3NO2 B3347744 5-Ethoxy-3-(4-(trifluoromethoxy)phenyl)pyridine CAS No. 1428234-57-4](/img/structure/B3347744.png)
5-Ethoxy-3-(4-(trifluoromethoxy)phenyl)pyridine
Overview
Description
5-Ethoxy-3-(4-(trifluoromethoxy)phenyl)pyridine is a chemical compound with the CAS Number: 1428234-57-4 . It has a molecular weight of 283.25 . The IUPAC name for this compound is 3-ethoxy-5-(4-(trifluoromethoxy)phenyl)pyridine .
Synthesis Analysis
The synthesis of trifluoromethylpyridines, which includes this compound, is a key structural motif in active agrochemical and pharmaceutical ingredients . The biological activities of trifluoromethylpyridine derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .Molecular Structure Analysis
The InChI code for this compound is 1S/C14H12F3NO2/c1-2-19-13-7-11(8-18-9-13)10-3-5-12(6-4-10)20-14(15,16)17/h3-9H,2H2,1H3 .Physical and Chemical Properties Analysis
This compound has a molecular weight of 283.25 . It is stored at a temperature of 2-8°C .Scientific Research Applications
Synthesis and Material Chemistry
- The compound is a key intermediate in the synthesis of a variety of pyridine derivatives. For instance, Lan Zhi-li (2011) described the synthesis of a related compound, 5-(1-methylthio)ethyl-2-(trifluoromethyl)pyridine, highlighting the influence of reaction conditions on yield and purity, indicating the compound's role in fine-tuning chemical processes and syntheses Lan Zhi-li, 2011.
- J. Volle and M. Schlosser (2002) detailed the preparation of 1-Ethoxy-3-trifluoromethyl-1,3-butadiene and its derivatives, showcasing the compound's utility in generating functionalized (trifluoromethyl)benzenes and -pyridines, illustrating its importance in organic synthesis and the creation of complex molecular structures J. Volle, M. Schlosser, 2002.
Structural and Interaction Studies
- R. Vishnupriya et al. (2014) investigated the structures of new pyridine derivatives, shedding light on how simple changes in the structure can alter intermolecular interaction patterns. This indicates the compound's significance in understanding and designing molecular interactions in chemical and pharmaceutical contexts R. Vishnupriya, J. Suresh, S. Maharani, R. R. Kumar, 2014.
Catalysis and Reactions
- Eglė Arbačiauskienė et al. (2011) utilized compounds like ethyl 5- and 3-triflyloxy-1H-pyrazole-4-carboxylates in cross-coupling reactions to produce condensed pyrazoles, highlighting the role of 5-Ethoxy-3-(4-(trifluoromethoxy)phenyl)pyridine and its derivatives in catalysis and as precursors in complex organic reactions Eglė Arbačiauskienė, G. Vilkauskaitė, A. Šačkus, W. Holzer, 2011.
Pharmaceutical Research and Material Science
- Y. E. Ryzhkova et al. (2023) studied the multicomponent reaction involving compounds related to this compound, providing insights into the formation of chromeno[2,3-b]pyridine derivatives with potential pharmaceutical applications Y. E. Ryzhkova, F. V. Ryzhkov, O. I. Maslov, M. Elinson, 2023.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-ethoxy-5-[4-(trifluoromethoxy)phenyl]pyridine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12F3NO2/c1-2-19-13-7-11(8-18-9-13)10-3-5-12(6-4-10)20-14(15,16)17/h3-9H,2H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOBUOCJEHBMLKN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CN=CC(=C1)C2=CC=C(C=C2)OC(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12F3NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601227568 | |
Record name | Pyridine, 3-ethoxy-5-[4-(trifluoromethoxy)phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601227568 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1428234-57-4 | |
Record name | Pyridine, 3-ethoxy-5-[4-(trifluoromethoxy)phenyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1428234-57-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Pyridine, 3-ethoxy-5-[4-(trifluoromethoxy)phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601227568 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.